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Compound of Interest

4-Bromo-5-fluoro-2-
Compound Name:

nitrobenzaldehyde
CAS No.: 213382-40-2
Cat. No.: B3034731

Get Quote

\ J

In the fast-paced environment of drug development and medicinal chemistry, 4-Bromo-5-
fluoro-2-nitrobenzaldehyde (CAS: 213382-40-2) serves as a critical building block.
Frequently utilized in the reductive cyclization synthesis of complex heterocycles like indazoles
and quinazolines[1][2], this highly functionalized aromatic compound accelerates the discovery
of novel therapeutics.

However, its complex molecular architecture—combining an electrophilic aldehyde, a strongly
electron-withdrawing nitro group, and multiple halogens—demands rigorous safety and
disposal protocols. This guide synthesizes field-proven insights with mechanistic toxicology to
provide researchers with a self-validating operational and disposal framework.

Hazard Profile & Mechanistic Toxicology

To handle chemicals safely, one must understand the causality behind their reactivity. 4-
Bromo-5-fluoro-2-nitrobenzaldehyde is classified under GHSO07 (Irritant)[3].
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e Skin and Eye Irritation (H315, H319): The presence of the nitro group (-NO:z) ortho to the
aldehyde, combined with the inductive pull of the fluorine and bromine atoms, renders the
aldehyde carbon exceptionally electrophilic. Upon contact with biological tissues, it can
rapidly form Schiff bases with primary amines on skin proteins and mucous membranes,
leading to acute irritation[3].

e Respiratory Irritation (H335): As a fine powder, inhalation of the dust causes immediate
mucosal irritation in the respiratory tract[3].

e Environmental & Disposal Hazards: The carbon-halogen bonds (C-Br, C-F) mean this
compound cannot be disposed of in standard waste streams. Improper incineration will
release highly toxic and corrosive hydrogen bromide (HBr) and hydrogen fluoride (HF)
gasesl[4].

Quantitative Data Summary

Table 1: Chemical Identity & Hazard Profile

Property /| Attribute Detail

Chemical Name 4-Bromo-5-fluoro-2-nitrobenzaldehyde

CAS Number 213382-40-2

Molecular Formula C7HsBrFNOs

GHS Classification GHSO07 (Irritant)

Hazard Statements H315 (Skin), H319 (Eye), H335 (Respiratory)

P261 (Avoid breathing dust), P280 (Wear

Precautionary Statements _
protective gear)

Waste Classification Halogenated Organic Waste

Operational Safety & Handling Protocols

The following step-by-step methodology ensures safe handling while maintaining the chemical
integrity of the reagent.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fluoromart.com/products/213382-40-2
https://www.fluoromart.com/products/213382-40-2
https://enamine.enamine.net/pub/msds?code=EN300-6508464&&senderid=0&&lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Protocol: Standard Handling & Weighing

Engineering Controls: Perform all operations inside a certified chemical fume hood with a
face velocity of 80—-100 fpm. Causality: This prevents the inhalation of dust/fumes (P261) and
mitigates the risk of respiratory irritation[1][3].

PPE Selection: Don double nitrile gloves, a fastened lab coat, and chemical splash goggles.
Causality: Nitrile provides an excellent barrier against dry halogenated powders. If handling
the compound in polar aprotic solvents (e.g., DMF, DMSO), upgrade to heavier-duty laminate
gloves, as these solvents rapidly carry organic solutes through standard nitrile.

Static Mitigation: Use anti-static weighing boats and non-sparking spatulas. Causality:
Halogenated aromatic powders can accumulate static charge, leading to sudden
aerosolization during transfer.

Transfer & Sealing: Slowly transfer the required mass. Seal the primary container
immediately.

o Validation Step: Inspect the exterior of the sealed container and the balance pan. If any
pale yellow/brown dust (characteristic of nitroaromatics) is visible, wipe it down
immediately with an ethanol-dampened tissue.

Spill Response & Decontamination Workflow

In the event of a spill, immediate and structured action is required to prevent exposure and

environmental contamination.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/de/product/b572376
https://www.fluoromart.com/products/213382-40-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Spill Detected:

4-Bromo-5-fluoro-2-nitrobenzaldehyde

( Assess Volume & Isolate Area )
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Nitrile Gloves, Goggles, Respirator

Contain & Absorb
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Mechanical Collection
(Non-sparking tools)

Transfer to Halogenated
Waste Container

Licensed Professional
Disposal Service

Click to download full resolution via product page
Fig 1. Step-by-step spill response and disposal workflow for halogenated organics.

Proper Disposal Procedures

Because of the fluorine and bromine substituents, 4-Bromo-5-fluoro-2-nitrobenzaldehyde
must be segregated into halogenated waste streams[1]. Standard incineration facilities lack the
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alkaline scrubbers required to neutralize the hydrohalic acids generated during the combustion
of this compound.

Protocol A: Liquid Waste & Glassware Decontamination

« Initial Rinse: In a fume hood, rinse the contaminated glassware with a suitable organic
solvent (e.g., acetone or ethanol)[1]. Causality: The compound is highly lipophilic; water will
not effectively solubilize the residue, leading to incomplete decontamination.

o Collection: Collect all rinsate directly into a designated, clearly labeled High-Density
Polyethylene (HDPE) "Halogenated Organic Waste" container[1].

e Secondary Wash: Wash the glassware with an alkaline laboratory detergent and warm water
to neutralize any remaining trace electrophilic residues.

¢ Final Rinse & Validation: Rinse with deionized water.

o Validation Step: Visually inspect the glassware against a white background. Ensure no
yellow/brown tint remains. The aqueous wash can proceed to standard aqueous waste,
provided the initial organic rinses were thorough.

Protocol B: Solid Waste Disposal

¢ Collection: Collect all contaminated consumables (weighing boats, pipette tips, spilled
absorbents, and paper towels)[4].

o Segregation: Place them in a designated solid hazardous waste bin lined with a compatible,
heavy-duty poly bag.

o Labeling: Explicitly label the container as "Solid Halogenated Organic Waste - Contains 4-
Bromo-5-fluoro-2-nitrobenzaldehyde."

» Professional Disposal: Arrange for pickup by a licensed professional waste disposal service
equipped to handle halogenated organics[1][4].

Table 2: Waste Segregation & Disposal Matrix
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Ultimate Disposal

Waste Stream Collection Method Required Container
Route
Licensed Professional
Collect ] )
S Disposal (High-Temp
Liquid Rinsates acetone/ethanol Sealed HDPE Jug ] ] )
Incineration with
washes
Scrubbers)
) Collect contaminated Poly-lined Hazardous Licensed Professional
Solid Waste ) )
PPE/paper Bin Disposal
Contaminated Triple-rinse with N/A (Rinsate to Liquid Reusable after
Glassware organic solvent Waste) validated cleaning
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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